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Compound of Interest

Compound Name: S23757

Cat. No.: B1680389 Get Quote

For researchers, scientists, and drug development professionals handling novel chemical

compounds, ensuring safe and compliant disposal is a critical component of laboratory

operations. This guide provides essential safety and logistical information for the proper

disposal of S23757, identified as 2-(2-Fluoro-5-methylphenyl)-4,5-dihydro-1H-imidazole (CAS

Number: 208718-14-3).

Important Notice: A specific Safety Data Sheet (SDS) for S23757 is not readily available in

public databases. The following procedures are based on general guidelines for the disposal of

imidazole derivatives and halogenated organic compounds.[1][2] It is imperative to obtain the

official SDS from the supplier for definitive guidance and to comply with all local, state, and

federal regulations.

Anticipated Hazard Profile and Safety Precautions
Given its chemical structure as a fluorinated imidazole derivative, S23757 should be handled

as a potentially hazardous substance. Imidazole and its derivatives can exhibit a range of

hazardous properties, including corrosivity, toxicity, and the potential to cause skin and eye

irritation.[3][4] The presence of a fluorine atom may also introduce additional toxicological

considerations.

Personal Protective Equipment (PPE) is mandatory when handling S23757. This includes, but

is not limited to:

Chemical-resistant gloves (e.g., nitrile rubber).
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Safety goggles and a face shield.

A properly fitted laboratory coat.

All handling of S23757, especially when generating dust or aerosols, should be conducted

within a certified chemical fume hood to minimize inhalation exposure.[3]

Step-by-Step Disposal Protocol
The proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure a safe laboratory environment.[5][6] The following is a general, step-by-step procedure

for the disposal of S23757 waste.

Waste Segregation: Do not mix S23757 waste with other waste streams.[7] Create a

designated waste container for all materials contaminated with S23757, including:

Unused or expired S23757 solid compound.

Solutions containing S23757.

Contaminated consumables such as weighing paper, pipette tips, and gloves.[1]

Container Selection and Labeling:

Use a leak-proof, sealable, and chemically compatible container for waste collection.[3][8]

Clearly label the container with "Hazardous Waste," the full chemical name "2-(2-Fluoro-5-

methylphenyl)-4,5-dihydro-1H-imidazole," the CAS number "208718-14-3," and any known

hazard pictograms (e.g., "Toxic," "Irritant").[6]

Waste Accumulation:

Store the sealed waste container in a designated and properly labeled satellite

accumulation area within the laboratory.[6]

This area should be secure, well-ventilated, and away from incompatible materials.[3]

Disposal Request:
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Once the waste container is full or is no longer needed, arrange for its disposal through

your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor.[8]

Provide a complete and accurate description of the waste to the disposal service.

Data Presentation
The following table summarizes the key identifiers for S23757. Quantitative physical and

chemical property data should be populated from the official Safety Data Sheet once obtained.

Property Value

Chemical Name
2-(2-Fluoro-5-methylphenyl)-4,5-dihydro-1H-

imidazole

Synonym S23757

CAS Number 208718-14-3

Molecular Formula C₁₀H₁₁FN₂

Molecular Weight Data to be obtained from SDS

Appearance Data to be obtained from SDS

Melting Point Data to be obtained from SDS

Boiling Point Data to be obtained from SDS

Solubility Data to be obtained from SDS

Flash Point Data to be obtained from SDS

Experimental Protocols
Detailed experimental protocols involving S23757 should be designed and executed in

accordance with your institution's safety guidelines and the specific information provided in the

manufacturer's SDS. All protocols should include sections on risk assessment, PPE

requirements, and emergency procedures.
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Visualizing the Disposal Workflow
The following diagram illustrates a generalized workflow for the safe disposal of laboratory

chemical waste like S23757.
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General Laboratory Chemical Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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